Cas no 453517-66-3 ((2R,3S)-1-Iodobutane-2,3-diol)

(2R,3S)-1-Iodobutane-2,3-diol structure
(2R,3S)-1-Iodobutane-2,3-diol structure
Product Name:(2R,3S)-1-Iodobutane-2,3-diol
CAS No:453517-66-3
MF:C4H9IO2
MW:216.017534017563
CID:6977802
PubChem ID:134856288
Update Time:2025-08-28

(2R,3S)-1-Iodobutane-2,3-diol Chemical and Physical Properties

Names and Identifiers

    • 453517-66-3
    • (2R,3S)-1-IODOBUTANE-2,3-DIOL
    • H41572
    • (2R,3S)-1-Iodobutane-2,3-diol
    • Inchi: 1S/C4H9IO2/c1-3(6)4(7)2-5/h3-4,6-7H,2H2,1H3/t3-,4-/m0/s1
    • InChI Key: DBRFDXRGHGBFCJ-IMJSIDKUSA-N
    • SMILES: IC[C@@H]([C@H](C)O)O

Computed Properties

  • Exact Mass: 215.96473Da
  • Monoisotopic Mass: 215.96473Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 49
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 40.5Ų
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